Cas no 922711-64-6 (Benzenamine, 5-fluoro-2-(1H-pyrazol-1-ylmethyl)-)

• Product Name: Benzenamine, 5-fluoro-2-(1H-pyrazol-1-ylmethyl)-
• CAS No: 922711-64-6
• MF: C₁₀H₁₀FN₃
• MW: 191.204905033112
• CID: 739732
• PubChem ID: 64769992
• Update Time: 2025-04-19

Benzenamine, 5-fluoro-2-(1H-pyrazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-fluoro-2-(1H-pyrazol-1-ylmethyl)-
• 5-fluoro-2-(pyrazol-1-ylmethyl)aniline
• 922711-64-6
• DTXSID20734810
• 5-Fluoro-2-[(1H-pyrazol-1-yl)methyl]aniline
• SCHEMBL5299707
• 2-((1H-pyrazol-1-yl)methyl)-5-fluoroaniline
• AKOS014098338

• Inchi： 1S/C10H10FN3/c11-9-3-2-8(10(12)6-9)7-14-5-1-4-13-14/h1-6H,7,12H2
• InChI Key： UBMAFBSWGYPYFM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)CN1C=CC=N1

Computed Properties

• Exact Mass: 191.08587549g/mol
• Monoisotopic Mass: 191.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų